Biladiene-ab
Overview
Description
Biladiene-ab is a biladiene.
Scientific Research Applications
Triplet Photochemistry of Pd(II) Biladiene Complexes
Pd(II) biladienes, a type of non-aromatic oligotetrapyrrole complex, have shown unique triplet photochemistry. A study by Martin et al. (2023) on Pd(II) biladienes with different substituents demonstrated unique excited-state dynamics influenced by the excitation wavelength. Higher energy light revealed an additional photophysical process, not observed with lower-energy excitation. This unique triplet photochemistry could be leveraged for new photochemical applications (Martin et al., 2023).
Singlet Oxygen Oxidation Products of Biliverdin
Dorazio et al. (2015) researched the singlet oxygen oxidation products of biliverdin IXα dimethyl ester, a linear tetrapyrrolic product. They provided structural evidence for a reaction mechanism where biliverdin could act as an antioxidant, adding to our understanding of biliverdin's role in mammals (Dorazio et al., 2015).
Electrochemistry and Photophysics of Pd(II) Biladiene Complexes
Cai et al. (2021) explored the electrochemistry and photophysics of various Pd(II) biladiene complexes. Their findings indicate the potential of these complexes for photodynamic therapy (PDT) and other photochemical applications, highlighting the importance of substituents on the biladiene's tetrahedral meso-carbon (Cai et al., 2021).
Coordination Chemistry of Alkyl-Substituted Biladiene-a,c
Zakharova et al. (2005) discussed the coordination of alkyl-substituted biladiene-a,c by various metal acetates, demonstrating its potential as a highly selective chelating agent for metal ions in organic solvents (Zakharova et al., 2005).
Solvation Properties of Bilirubin and Synthetic Analogues
Rumyantsev et al. (2004) investigated the solvation of natural and synthetic biladienes-a,c in organic solvents. Their work enhances the understanding of the solvation properties of these compounds, which is vital for their application in various fields (Rumyantsev et al., 2004).
properties
Molecular Formula |
C19H16N4 |
|---|---|
Molecular Weight |
300.4 g/mol |
IUPAC Name |
(5E)-2-[(E)-pyrrol-2-ylidenemethyl]-5-[[5-(1H-pyrrol-2-ylmethyl)-1H-pyrrol-2-yl]methylidene]pyrrole |
InChI |
InChI=1S/C19H16N4/c1-3-14(20-9-1)11-16-5-7-18(22-16)13-19-8-6-17(23-19)12-15-4-2-10-21-15/h1-11,13,21,23H,12H2/b14-11+,18-13+ |
InChI Key |
OAXJHPCTMFESSL-AZSRAVPMSA-N |
Isomeric SMILES |
C1=C/C(=C\C2=N/C(=C/C3=CC=C(N3)CC4=CC=CN4)/C=C2)/N=C1 |
Canonical SMILES |
C1=CC(=CC2=NC(=CC3=CC=C(N3)CC4=CC=CN4)C=C2)N=C1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Potassium;2-[2-[[4-(2-chlorophenyl)-1,3-thiazol-2-yl]carbamoyl]indol-1-yl]acetate](/img/structure/B1264585.png)
![[(2R,3S,4R,6R)-6-[(2R,4R,5S,6R)-2-[(2S,3R,4S)-4-[(3S,4E,6E,9R,10S,11S,12R,13R,14E,16Z)-11-ethyl-10,12-dihydroxy-3,17-dimethoxy-7,9,13,15-tetramethyl-18-oxo-1-oxacyclooctadeca-4,6,14,16-tetraen-2-yl]-3-hydroxypentan-2-yl]-2-hydroxy-5-methyl-6-[(E)-prop-1-enyl]oxan-4-yl]oxy-4-hydroxy-2-methyloxan-3-yl] carbamate](/img/structure/B1264590.png)
![(2R,3S,5R)-2-[6-[[(1S,2S)-2-hydroxycyclopentyl]amino]-9-purinyl]-5-(hydroxymethyl)oxolane-3,4-diol](/img/structure/B1264592.png)
![(6S,7R,8aR)-N-[6-(dimethylamino)hexyl]-6-[3-(2-hydroxyethoxy)phenyl]-1,4-dioxo-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-7-carboxamide](/img/structure/B1264597.png)
![4-[[[(2S,3R,5aS,10aS)-3-(4-hydroxyphenyl)-5,10-dioxo-1,2,3,5a,6,7,8,10a-octahydrodipyrrolo[1,2-c:1',3'-f]pyrazin-2-yl]-oxomethyl]amino]butyl-trimethylammonium](/img/structure/B1264599.png)
![(4R)-2-[4-(3-hydroxypropoxy)phenyl]-N-(3-methoxypropyl)-4-(phenylmethyl)-5H-oxazole-4-carboxamide](/img/structure/B1264600.png)
